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Introduction

4-1sobutylphenylboronic acid, with CAS number 153624-38-5, is an organoboron compound
that has become an indispensable tool in modern organic synthesis.[1][2][3] As a derivative of
boronic acid, it plays a crucial role as a versatile building block, particularly in the formation of
carbon-carbon bonds. Its significance is pronounced in the fields of medicinal chemistry and
materials science, where it serves as a key intermediate in the synthesis of complex molecules,
including pharmaceuticals.[4][5] Boronic acids, in general, are gaining increasing attention in
drug discovery due to their unique chemical properties that can enhance potency and improve
pharmacokinetic profiles.[6][7] This guide provides a comprehensive overview of the synthesis,
properties, applications, and handling of 4-Isobutylphenylboronic acid for professionals in
research and development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-Isobutylphenylboronic acid
is fundamental for its effective application in synthesis and for ensuring safe handling. The key
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properties are summarized in the table below.

Property Value Source(s)
CAS Number 153624-38-5 [1][21[3]
Molecular Formula C10H15BO2 [1][3]
Molecular Weight 178.04 g/mol [11[3]
Appearance White to off-white crystalline 5]

powder
Melting Point 117-120°C [8]
Boiling Point 306.5°C at 760 mmHg [8]
Density 1.02 g/cm3 [8]
Purity Typically 297% [319]

Inert atmosphere, room
Storage Conditions temperature, moisture [10]

sensitive

Synthesis of 4-Isobutylphenylboronic Acid

The synthesis of arylboronic acids can be achieved through several methods. A common and
effective route for preparing 4-Isobutylphenylboronic acid involves the reaction of a Grignard
reagent with a trialkyl borate, followed by acidic hydrolysis. This method is analogous to the
synthesis of other phenylboronic acids.[11]

Synthetic Workflow:

» Grignard Reagent Formation: 4-Isobutylbromobenzene is reacted with magnesium turnings
in an anhydrous ether solvent (like THF or diethyl ether) to form the corresponding Grignard
reagent, 4-isobutylphenylmagnesium bromide.

o Borylation: The Grignard reagent is then added dropwise to a solution of a trialkyl borate,
such as trimethyl borate or triisopropyl borate, at low temperatures (e.g., -78 °C).
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e Hydrolysis: The resulting boronate ester is hydrolyzed with an aqueous acid (e.g., HCI or
H2S04) to yield 4-Isobutylphenylboronic acid.

\—'Cerignard Reagent FormatiorD—»(m‘;'glizgﬁmpgg'zLe]
\—’@ory\atioraﬂ@oronate Ester Imermediate)
(sgms) e )
(e.g., B(OMe)3) ydrolysis 4-Isobutylphenylboronic Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-Isobutylphenylboronic acid.

Key Applications in Organic Synthesis

The utility of 4-Isobutylphenylboronic acid is most prominently demonstrated in palladium-
catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura reaction.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful method for forming C-C bonds between sp2-
hybridized carbon atoms, making it a cornerstone of modern organic synthesis for preparing
biaryl compounds.[12][13] 4-Isobutylphenylboronic acid serves as the organoboron
component in these reactions.

Catalytic Cycle: The reaction proceeds through a well-established catalytic cycle involving a
palladium catalyst.

o Oxidative Addition: A low-valent palladium(0) species reacts with an aryl halide (or triflate) to
form a Pd(ll) complex.

o Transmetalation: The boronic acid, activated by a base, transfers its organic group (the 4-
isobutylphenyl moiety) to the palladium center, displacing the halide.
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¢ Reductive Elimination: The two organic groups on the palladium complex couple and are
eliminated, forming the biaryl product and regenerating the Pd(0) catalyst.
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocol for Suzuki-Miyaura
Coupling

This protocol provides a generalized procedure for the coupling of 4-Isobutylphenylboronic
acid with an aryl bromide.

Objective: To synthesize a 4-isobutyl-substituted biaryl compound.

Materials:

e 4-Isobutylphenylboronic acid (1.1 equivalents)

¢ Aryl bromide (1.0 equivalent)

o Palladium catalyst (e.g., Pd(PPh3)4, 1-5 mol%)

e Base (e.g., K2CO3, Na2C03, Cs2C03, 2-3 equivalents)

e Solvent (e.g., Toluene/Water, Dioxane/Water, DMF)

¢ Round-bottom flask, condenser, magnetic stirrer, and nitrogen/argon source

Procedure:

Reaction Setup: To a round-bottom flask, add the aryl bromide, 4-Isobutylphenylboronic
acid, and the base.

 Inert Atmosphere: Seal the flask and purge with an inert gas (nitrogen or argon) for 10-15
minutes to remove oxygen, which can deactivate the catalyst.

» Solvent Addition: Add the degassed solvent system to the flask via syringe.

o Catalyst Addition: Add the palladium catalyst to the reaction mixture under a positive
pressure of inert gas.
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e Reaction: Heat the mixture to the desired temperature (typically 80-110°C) and stir
vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS).

o Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic
solvent (e.g., ethyl acetate) and wash with water and brine.

« Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. The crude product can then be purified by flash column
chromatography on silica gel.

Causality in Protocol Choices:

 Inert Atmosphere: Palladium(0) catalysts are sensitive to oxidation. Removing oxygen is
critical for maintaining catalytic activity.

o Base: The base is essential for activating the boronic acid to form a more nucleophilic
boronate species, which facilitates the transmetalation step.[14] The choice of base can
significantly impact reaction efficiency.

e Solvent System: A mixture of an organic solvent and water is often used. Water can help to
dissolve the inorganic base, while the organic solvent dissolves the reactants and catalyst.

Role in Pharmaceutical Synthesis

Boronic acids are increasingly recognized for their role in the development of new therapeutic
agents.[6][7][15] Their ability to act as enzyme inhibitors and their utility in constructing complex
molecular scaffolds make them valuable in drug discovery.[16] 4-Isobutylphenylboronic acid,
in particular, contains the 4-isobutylphenyl moiety, which is a key structural feature of several
non-steroidal anti-inflammatory drugs (NSAIDs), most notably Ibuprofen. While not a direct
precursor in the most common industrial syntheses of Ibuprofen, its structural similarity and
reactivity make it a valuable starting material for the synthesis of Ibuprofen analogues and
other related pharmacologically active molecules.

Analytical Characterization
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Confirming the identity and purity of 4-Isobutylphenylboronic acid is crucial. Standard
spectroscopic methods are employed for this purpose.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Will show characteristic signals for the isobutyl group (a doublet and a multiplet)
and the aromatic protons. The protons on the boronic acid group (B(OH)2) often appear as
a broad singlet.

o 183C NMR: Will show distinct peaks for the carbons of the isobutyl group and the aromatic
ring.

« Infrared (IR) Spectroscopy: Key absorptions include a broad O-H stretch for the boronic acid
hydroxyl groups (around 3300 cm~1), C-H stretches for the alkyl and aromatic groups, and a
B-O stretch.

o Mass Spectrometry (MS): Electrospray ionization (ESI-MS) can be used to confirm the
molecular weight of the compound.

Protocol for NMR Sample Preparation:
e Accurately weigh 5-10 mg of the boronic acid sample into a clean, dry NMR tube.

o Add approximately 0.6-0.7 mL of a deuterated solvent. DMSO-de is often preferred as it can
break up the trimeric anhydride structures that boronic acids tend to form, leading to sharper
spectra.[17]

o Cap the tube and gently vortex or sonicate to ensure the sample is fully dissolved before
analysis.[17]

Safety, Handling, and Storage

Proper handling and storage are essential to ensure safety and maintain the integrity of 4-
Isobutylphenylboronic acid.

Hazard Identification:

e Causes skin irritation (H315).[18][19]
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o Causes serious eye irritation (H319).[18][19]
e May cause respiratory irritation (H335).[18][19]
Precautionary Measures:

o Handling: Avoid all personal contact, including inhalation of dust.[18] Use in a well-ventilated
area, preferably in a fume hood.[18][19] Wear appropriate personal protective equipment
(PPE), including safety glasses, chemical-resistant gloves, and a lab coat.[18][19]

o Storage: Store in a tightly sealed container in a cool, dry place. The compound is moisture-
sensitive and should be stored under an inert atmosphere (e.g., nitrogen or argon).

o Spills: In case of a spill, avoid generating dust.[18] Use dry clean-up procedures and place
the material in a sealed container for disposal.[18]

o First Aid:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek medical attention.[19]

o Skin: Wash with plenty of soap and water. If irritation occurs, get medical advice.[19]

o Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[19]

Conclusion

4-Isobutylphenylboronic acid is a highly valuable and versatile reagent in organic chemistry.
Its primary application in Suzuki-Miyaura cross-coupling reactions enables the efficient
synthesis of a wide range of biaryl compounds, which are prevalent in pharmaceuticals and
advanced materials. A comprehensive understanding of its properties, synthetic applications,
and safe handling procedures is crucial for researchers and scientists aiming to leverage its full
potential in their work. As the field of drug discovery continues to explore the utility of boronic
acids, the importance of key building blocks like 4-Isobutylphenylboronic acid is set to grow.
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« |sobutylboronic acid - Chem-Impex.

¢ Determining a Structure with IR and NMR - YouTube. (2018-04-13).

¢ 4-Methoxyphenylboronic acid - SpectraBase.

o Spectroscopic analysis (FT-IR/FT-Raman), electronic (UV-visible), NMR and docking on 4-
methoxyphenylboronic acid (4MPBA) by DFT calculation - ResearchGate. (2022-08-10).

¢ Organic Chemistry Il - Solving a Structure Based on IR and NMR Spectra - YouTube. (2015-
08-12).

¢ (2-Methylpropyl)boronic acid | C4H11BO2 | CID 2734395 - PubChem - NIH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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